Cas no 1346603-18-6 (2-Cyclobutylhexahydro-1H-azepine Hydrochloride)

2-Cyclobutylhexahydro-1H-azepine Hydrochloride is a cyclic amine derivative with a cyclobutyl substituent, offering a rigid structural motif that enhances binding affinity in medicinal chemistry applications. Its hydrochloride salt form improves solubility and stability, facilitating handling and storage. The compound’s azepine core provides conformational flexibility, making it a versatile intermediate for synthesizing pharmacologically active molecules. Its unique cyclobutyl group can influence steric and electronic properties, potentially optimizing interactions with biological targets. This product is suited for research in drug discovery, particularly for central nervous system (CNS) targets or enzyme modulation, where its scaffold may contribute to enhanced selectivity or potency.

2-Cyclobutylhexahydro-1H-azepine Hydrochloride structure

1346603-18-6 structure

Product Name:2-Cyclobutylhexahydro-1H-azepine Hydrochloride

CAS No:1346603-18-6

MF:C₁₀H₂₀ClN

MW:189.72550201416

CID:4553807

Update Time:2025-06-12

2-Cyclobutylhexahydro-1H-azepine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Cyclobutylhexahydro-1H-azepine Hydrochloride
- Inchi： 1S/C10H19N.ClH/c1-2-7-10(11-8-3-1)9-5-4-6-9;/h9-11H,1-8H2;1H
- InChI Key： HEDVXOSFNNHHTC-UHFFFAOYSA-N
- SMILES： Cl.C1CC(C2CCC2)NCCC1

2-Cyclobutylhexahydro-1H-azepine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C987795-50mg	2-Cyclobutylhexahydro-1H-azepine Hydrochloride	1346603-18-6		50mg	$ 207.00	2023-04-17
TRC	C987795-500mg	2-Cyclobutylhexahydro-1H-azepine Hydrochloride	1346603-18-6		500mg	$ 1642.00	2023-04-17

2-Cyclobutylhexahydro-1H-azepine Hydrochloride Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. Amaryllidaceae and Sceletium alkaloids

Nat. Prod. Rep., 1994,11, 329-332

Related Categories

Additional information on 2-Cyclobutylhexahydro-1H-azepine Hydrochloride

Research Briefing on 2-Cyclobutylhexahydro-1H-azepine Hydrochloride (CAS: 1346603-18-6)

2-Cyclobutylhexahydro-1H-azepine Hydrochloride (CAS: 1346603-18-6) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features and biological activity make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-Cyclobutylhexahydro-1H-azepine Hydrochloride, with particular emphasis on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for subsequent pharmacological evaluations.

Pharmacological studies have revealed that 2-Cyclobutylhexahydro-1H-azepine Hydrochloride exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preliminary in vitro and in vivo experiments suggest that the compound may have potential applications in the treatment of neurological disorders, such as anxiety, depression, and neurodegenerative diseases. However, further research is needed to elucidate its precise mechanism of action and therapeutic efficacy.

In addition to its CNS-related effects, recent investigations have explored the compound's potential as an anti-inflammatory and analgesic agent. Early findings indicate that 2-Cyclobutylhexahydro-1H-azepine Hydrochloride may interact with inflammatory pathways, reducing the production of pro-inflammatory cytokines. These properties could position the compound as a candidate for the development of new treatments for chronic inflammatory conditions.

Despite these promising findings, challenges remain in the development of 2-Cyclobutylhexahydro-1H-azepine Hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently optimizing the compound's pharmacokinetic profile to enhance its suitability for clinical trials.

In conclusion, 2-Cyclobutylhexahydro-1H-azepine Hydrochloride (CAS: 1346603-18-6) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique pharmacological properties and potential therapeutic applications warrant further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be critical to advancing this compound toward clinical development.